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Compound of Interest

Compound Name: Acid Red 362

Cat. No.: B13414098 Get Quote

This guide provides immediate, essential safety protocols, operational procedures, and

disposal plans for handling Acid Red 362 (CAS No: 61814-58-2). Adherence to these

guidelines is critical for ensuring laboratory safety and minimizing risk to personnel and the

environment. While some safety data sheets (SDS) consider Acid Red 362 to be non-toxic,

others indicate potential for irritation to the eyes, skin, and respiratory tract, and harm if

swallowed.[1][2] Therefore, it is prudent to handle this compound as a potentially hazardous

substance.

Hazard Identification and Personal Protective
Equipment (PPE)
Given the nature of Acid Red 362 as a powdered dye, the primary routes of exposure are

inhalation, skin contact, and eye contact. The following personal protective equipment is

mandatory for handling Acid Red 362 in both its powdered form and in solution.
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PPE Category Specification Rationale

Eye Protection

Chemical splash goggles

conforming to ANSI Z87.1

standards.

Protects eyes from dust

particles and splashes of dye

solution.[1][2]

Hand Protection Nitrile or rubber gloves.
Provides a barrier against skin

contact.[1][2]

Body Protection
Laboratory coat or appropriate

protective clothing.

Prevents contamination of

personal clothing.[1]

Respiratory Protection

NIOSH-approved dust

respirator or work in a

chemical fume hood.

Prevents inhalation of fine dye

powder, which can cause

respiratory irritation.[1][2]

Safe Handling and Operational Workflow
Proper handling procedures are crucial to minimize exposure and ensure a safe laboratory

environment. This includes working in a designated, well-ventilated area and having

emergency equipment readily accessible.
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Caption: Workflow for the safe handling and disposal of Acid Red 362.
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Experimental Protocol: Safe Handling and
Preparation of Solutions
1. Preparation of the Work Area:

Ensure that a chemical fume hood or a well-ventilated area is used for handling Acid Red
362 powder.

Cover the work surface with absorbent, disposable bench paper.

Ensure that an eyewash station and safety shower are readily accessible.[1]

2. Weighing the Powder:

Don all required PPE as specified in the table above.

Use an analytical balance inside a chemical fume hood or a ventilated balance enclosure to

minimize dust dispersion.

Carefully transfer the desired amount of Acid Red 362 powder to a labeled, sealed container

using a clean spatula.

3. Solution Preparation:

Add the weighed powder to the solvent (e.g., water) slowly to avoid splashing.

If heating is required for dissolution, do so in a covered or partially covered vessel to

minimize aerosolization.

Disposal Plan
All waste materials contaminated with Acid Red 362 must be disposed of as chemical waste.

1. Solid Waste:

Contaminated PPE (gloves, disposable lab coats), bench paper, and any other solid

materials should be placed in a designated, labeled hazardous waste container.
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2. Liquid Waste:

Aqueous solutions of Acid Red 362 should be collected in a clearly labeled, sealed waste

container.

While Acid Red 362 itself is an acid dye, the pH of a 1% solution is between 8 and 9.[3] If

other acids were used in the experimental procedure, the waste solution may be acidic.

Acidic waste should be neutralized with a suitable base (e.g., sodium bicarbonate) to a pH

between 6.0 and 8.0 before collection for disposal.[4][5]

Follow your institution's guidelines for hazardous waste pickup and disposal.[6][7]

Recommended disposal methods include incineration at an authorized facility or treatment at

a suitable waste treatment facility.[2]

Emergency Procedures
1. Spills:

For small spills, carefully sweep up the solid material, avoiding dust generation, and place it

in a sealed container for disposal.[1]

Clean the spill area with soap and water.

For larger spills, evacuate the area and follow your institution's emergency spill response

procedures.

2. Personnel Exposure:

Skin Contact: Wash the affected area immediately with plenty of soap and water.[1] Seek

medical attention if irritation develops or persists.[1]

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, occasionally lifting the upper and lower eyelids.[1] Seek immediate medical

attention.[1]

Inhalation: Move the individual to fresh air.[1] If breathing is difficult, administer oxygen. Seek

immediate medical attention.[1]
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Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water

and give them 2-4 cupfuls of milk or water.[1] Seek immediate medical attention.[1]

Physical and Chemical Properties
Property Value

Appearance Red Powder[3]

Solubility in Water 40 g/L (at 60°C)[2]

Bulk Density 450 - 500 kg/m ³[2]

pH of 1% Solution 8 - 9[3]

Substances to Avoid Strong reducing or oxidizing agents[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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